Sculponeatic acid
Sculponeatic acid
Brand Name:
Vulcanchem
CAS No.:
1169806-02-3
VCID:
VC0197841
InChI:
InChI=1S/C30H46O4/c1-25(2)12-14-30(24(33)34)15-13-27(5)19(22(30)23(25)32)8-9-21-28(27,6)11-10-20-26(3,4)16-18(17-31)29(20,21)7/h8,16,20-23,31-32H,9-15,17H2,1-7H3,(H,33,34)/t20-,21-,22+,23-,27+,28+,29-,30-/m0/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(C(=CC5(C)C)CO)C)C)C2C1O)C)C(=O)O)C
Molecular Formula:
C30H46O4
Molecular Weight:
Sculponeatic acid
CAS No.: 1169806-02-3
Reference Standards
VCID: VC0197841
Molecular Formula: C30H46O4
Molecular Weight:
| CAS No. | 1169806-02-3 |
|---|---|
| Product Name | Sculponeatic acid |
| Molecular Formula | C30H46O4 |
| IUPAC Name | (3aS,5aR,5bS,7aR,11S,11aS,13aS,13bS)-11-hydroxy-1-(hydroxymethyl)-3,3,5a,5b,10,10,13b-heptamethyl-4,5,6,7,8,9,11,11a,13,13a-decahydro-3aH-cyclopenta[a]chrysene-7a-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O4/c1-25(2)12-14-30(24(33)34)15-13-27(5)19(22(30)23(25)32)8-9-21-28(27,6)11-10-20-26(3,4)16-18(17-31)29(20,21)7/h8,16,20-23,31-32H,9-15,17H2,1-7H3,(H,33,34)/t20-,21-,22+,23-,27+,28+,29-,30-/m0/s1 |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(C(=CC5(C)C)CO)C)C)C2C1O)C)C(=O)O)C |
| Appearance | Powder |
| PubChem Compound | 42643118 |
| Last Modified | Dec 19 2021 |
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